1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine

• IUPAC Name: 2-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methoxy]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H21FN2O3/c1-13-6-8-21(9-7-13)18(22)12-23-11-16-10-17(24-20-16)14-2-4-15(19)5-3-14/h2-5,10,13H,6-9,11-12H2,1H3
• InChI Key: XHWQZYUXEPNGKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)COCC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O3
• Molecular Weight: 332.4 g/mol

Description

1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as Lu AE58054 and belongs to the class of selective serotonin reuptake inhibitors (SSRIs).

Mechanism of Action

The mechanism of action of 1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine involves the inhibition of serotonin reuptake. This leads to an increase in serotonin levels in the brain, which is believed to be responsible for its antidepressant and anxiolytic effects. It also has a moderate affinity for the alpha-2 adrenergic receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. It has also been found to increase the levels of cyclic adenosine monophosphate (cAMP), which is involved in several cellular processes, including memory formation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine in lab experiments is its selectivity for serotonin reuptake inhibition. This allows for a more targeted approach to studying the effects of serotonin on behavior and cognition. However, one of the limitations of using this compound is its low yield in the synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine. One potential area of research is its use in combination with other drugs for the treatment of depression and anxiety disorders. Another area of research is its potential use in treating Alzheimer's disease. Additionally, further studies are needed to determine the long-term effects of this compound on brain function and behavior.

Scientific Research Applications

1-({[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}acetyl)-4-methylpiperidine has been extensively studied for its potential therapeutic applications. It has been found to have antidepressant and anxiolytic effects in animal models. It has also been shown to improve cognitive function and memory in animal studies. Additionally, it has been studied for its potential use in treating Alzheimer's disease.